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Introduction

Spidoxamat is a novel insecticide from the chemical class of ketoenols, developed by Bayer
Crop Science. It is classified by the Insecticide Resistance Action Committee (IRAC) as a
Group 23 insecticide, which acts by inhibiting Acetyl-CoA carboxylase (ACC)[1]. This mode of
action provides a valuable tool for the management of piercing-sucking insect pests,
particularly aphids, especially in the context of resistance management and integrated pest
management (IPM) programs. Early data suggest that Spidoxamat has a high margin of safety
for many beneficial insect species, including predators, parasitoids, and pollinators, while
demonstrating excellent efficacy against target pests in both foliar and soil applications[1][2]. As
a new active ingredient, it is positioned to be an important alternative to other insecticide
classes, such as neonicotinoids[1][3].

Core Mechanism of Action

Spidoxamat's insecticidal activity stems from its ability to inhibit the enzyme Acetyl-CoA
carboxylase (ACC)[2][4][5]. ACC is a critical enzyme in the biosynthesis of fatty acids,
catalyzing the irreversible carboxylation of acetyl-CoA to produce malonyl-CoA. This is the first
committed step in fatty acid synthesis. By inhibiting this enzyme, Spidoxamat disrupts the
production of lipids, which are essential for various physiological processes in insects, including
the formation of cell membranes, energy storage, and molting[1]. The disruption of lipid
biosynthesis ultimately leads to the death of the target pest[4].
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Caption: Spidoxamat's mode of action via inhibition of Acetyl-CoA carboxylase.

Efficacy Data

While specific quantitative data from initial efficacy studies, such as LC50 values or detailed

field trial results, are not extensively available in the public domain, regulatory documents and

industry communications provide a qualitative assessment of Spidoxamat's efficacy against

aphids. The available information highlights its potential as a highly effective aphicide.

Table 1: Summary of Spidoxamat Efficacy on Aphids (Qualitative)

Efficacy Aspect

Description

Source(s)

Target Pests

Effective against a variety of
piercing-sucking pests,

including aphids.

[1]3]

General Efficacy

Demonstrated to have
"excellent efficacy" on
homopteran piercing-sucking

insects, including aphids.

[1]3]

Application

Shows excellent target pest
efficacy in both foliar and soil

application scenarios.

[1]2]

Plant Mobility

High plant mobility ensures
high efficacy against key
sucking pests like aphids at

low dose rates.

[6]

IPM Compatibility

Very safe for predatory and

parasitic beneficial insects and

mites, making it a good fit for

IPM programs.

Table 2: Known Formulation and Use Patterns for Aphid Control
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Acti Application  Application
ctive
Product . Rate Rate (Active Use Pattern  Source(s)
Ingredients .
(Product) Ingredient)
) ) 1 foliar
Spidoxamat Spidoxamat: o
BCS- application,
(72 g/kg) & 0.086 Ib Al/A
AA10147 WG _ 538 g/ha 21-day PHI, [3]
Flupyradifuro (approx. 96.4 ]
22.2 with an
ne (150 g/kg) g Al/ha) ]
adjuvant.
2 foliar
) 0.156 Ib Al/A applications,
SPIDOXAMA  Spidoxamat -
Not specified (approx. 175 10-day [3]
TSG 75 (75%) _
g Al/ha) interval, 21-
day PHI.

Experimental Protocols

Detailed protocols for the initial efficacy studies of Spidoxamat are proprietary to the
manufacturer. However, a standard methodology for evaluating the efficacy of a new insecticide
against aphids in a laboratory setting is outlined below. This protocol describes a typical leaf-

dip bioassay used to determine the dose-response relationship and calculate lethal

concentration (LC) values.

Protocol: Laboratory Bioassay for Aphid Efficacy (Leaf-Dip Method)

* Insect Rearing:

o Maintain a healthy, age-synchronous colony of the target aphid species (e.g., Myzus
persicae, Aphis gossypii) on untreated host plants in a controlled environment (e.g.,
25+2°C, 60+10% RH, 16:8 L:D photoperiod).

o Ensure the colony is free from parasites and pathogens.
e Preparation of Test Solutions:

o Prepare a stock solution of Spidoxamat in a suitable solvent (e.g., acetone with a
surfactant like Triton X-100).
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o Make a series of serial dilutions from the stock solution with distilled water to create a
range of at least five concentrations expected to cause between 10% and 90% mortality.

o Prepare a control solution containing only the solvent and surfactant at the same
concentration used in the test solutions.

» Bioassay Procedure:
o Excise healthy, uniform-sized leaves from the host plant.

o Individually dip the leaves into the respective test solutions (including the control) for a
standardized duration (e.g., 10-30 seconds).

o Allow the leaves to air-dry completely on a clean, non-absorbent surface.

o Place the treated leaves, adaxial side up, onto an agar base (1-2%) in Petri dishes to
maintain turgor.

o Using a fine brush, carefully transfer a known number of adult apterous aphids (e.g., 20-
30) onto each leaf disc.

o Seal the Petri dishes with ventilated lids to prevent escape and maintain humidity.

[¢]

Replicate each concentration and the control at least three to four times.
 Incubation and Data Collection:

o Incubate the bioassay units under the same controlled environmental conditions used for
insect rearing.

o Assess aphid mortality at predetermined intervals (e.g., 24, 48, and 72 hours) under a
stereomicroscope. Aphids are considered dead if they do not move when gently prodded
with a fine brush.

o Data Analysis:

o Correct the observed mortality for control mortality using Abbott's formula.
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o Perform probit analysis on the corrected mortality data to determine the lethal
concentration values (e.g., LC50, LC90) and their 95% confidence intervals.

Caption: Generalized experimental workflow for an aphid efficacy bioassay.

Conclusion

Spidoxamat represents a significant development in insecticide technology, offering a novel
mode of action for the control of aphids and other sucking pests. Its classification as an IRAC
Group 23 insecticide makes it a critical tool for managing insecticide resistance. While detailed
guantitative efficacy data from initial studies are not widely public, the available information
indicates that Spidoxamat is a highly effective insecticide with a favorable safety profile for
beneficial organisms, positioning it as a valuable component of modern Integrated Pest
Management strategies. Further public data from field trials will be crucial in fully defining its
role in various agricultural systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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